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Abstract
Teneligliptin is a potent, third-generation dipeptidyl peptidase-4 (DPP-4) inhibitor used in the

management of type 2 diabetes mellitus.[1] Its unique chemical architecture, characterized by

five consecutive rings, confers a powerful and sustained inhibitory effect on the DPP-4 enzyme.

[1][2] This guide provides an in-depth exploration of the core molecular and physicochemical

properties of Teneligliptin hydrobromide, with a primary focus on its molecular formula and

weight. Furthermore, it details the established mechanism of action and presents a validated,

step-by-step protocol for its quantitative analysis using Reverse-Phase High-Performance

Liquid Chromatography (RP-HPLC), a critical methodology for quality control and research in

drug development. This document is intended for researchers, analytical scientists, and

pharmaceutical professionals requiring a detailed technical understanding of this important

therapeutic agent.

Introduction to Teneligliptin
Teneligliptin represents a significant advancement in oral hypoglycemic agents. It is indicated

for the treatment of type 2 diabetes mellitus, where it can be used as a monotherapy or in
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combination with other antidiabetic drugs like metformin, sulfonylureas, or insulin.[3][4][5] The

therapeutic efficacy of Teneligliptin is rooted in its distinct "J-shaped" molecular structure, which

facilitates a strong and selective interaction with the active site of the DPP-4 enzyme.[3] This

potent inhibition enhances the body's natural glucose-regulating mechanisms, offering effective

glycemic control with a minimal risk of hypoglycemia.[2]

Core Molecular and Physicochemical Properties
A precise understanding of a drug substance's molecular identity is the foundation of all

pharmaceutical development and analysis. For Teneligliptin hydrobromide, it is crucial to

recognize that it exists as a complex salt, most commonly as a hemipentahydrobromide

hydrate. This complexity means multiple molecular formulas and weights may be encountered

in literature and databases.

Molecular Formula and Molecular Weight
The active pharmaceutical ingredient is often a hydrated complex involving two Teneligliptin

molecules, five hydrobromic acid molecules, and water. The most authoritative chemical

databases, such as PubChem, describe this stable form. The table below delineates the

various forms for clarity.

Attribute Teneligliptin (Base)

Teneligliptin

Hydrobromide

(Anhydrous)

Teneligliptin

Hydrobromide

Hydrate

Description
The free base form of

the molecule.

The

hemipentahydrobromi

de salt.

The hydrated

hemipentahydrobromi

de salt, a common

pharmaceutical form.

[6]

Molecular Formula C22H30N6OS
C44H65Br5N12O2S2[

7][8]

C44H67Br5N12O3S2[

6][9]

Molecular Weight (

g/mol )
426.58 1257.7 g/mol [7] 1275.7 g/mol [6][9]

CAS Number 760937-92-6 906093-29-6[7] 1572583-29-9[6][9]
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Note: Simpler formulas such as C22H31BrN6OS with a molecular weight of 507.5 g/mol may

also be cited, representing a 1:1 salt, but the hemipentahydrobromide complex is more

accurately described in detailed chemical registries.[10]

Physicochemical Characteristics
The physical and chemical properties of Teneligliptin hydrobromide dictate its formulation,

stability, and analytical behavior.

Property Description Reference(s)

Appearance White powder. [11]

Melting Point >211°C. [11]

Solubility

Soluble in water (≥104.8

mg/mL), methanol, and

Dimethyl sulfoxide (DMSO).

[8][11]

Metabolism

Primarily metabolized in the

liver by CYP3A4 and flavin-

containing monooxygenase

(FMO) enzymes 1 and 3.

[5][12]

Mechanism of Action: DPP-4 Inhibition
Teneligliptin exerts its therapeutic effect by modulating the incretin system, a key pathway in

glucose homeostasis.

The Incretin System and Glucose Homeostasis
Upon food consumption, the gut releases incretin hormones, primarily glucagon-like peptide-1

(GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[3][12] These hormones

stimulate insulin secretion from pancreatic β-cells and suppress glucagon release from α-cells

in a glucose-dependent manner.[2] However, the enzyme DPP-4 rapidly degrades active GLP-

1 and GIP, limiting their physiological effect.

Teneligliptin's Role in Potentiating Incretin Signaling
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Teneligliptin is a competitive inhibitor of the DPP-4 enzyme.[4][13] By binding to DPP-4,

Teneligliptin prevents the breakdown of incretin hormones, thereby increasing their

concentration and prolonging their action.[3][12] This enhanced incretin effect leads to

improved insulin secretion and reduced glucagon levels, resulting in lower fasting and

postprandial blood glucose levels.[1][2]
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Teneligliptin's inhibition of DPP-4 enhances incretin hormone activity.

Analytical Methodologies for Characterization and
Quantification
Robust and validated analytical methods are imperative for ensuring the quality, safety, and

efficacy of pharmaceutical products. For Teneligliptin hydrobromide, RP-HPLC is the

predominant technique for quantification in both bulk drug and finished dosage forms.

Protocol: Quantitative Analysis by Reverse-Phase High-
Performance Liquid Chromatography (RP-HPLC)
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This protocol describes a self-validating system for the determination of Teneligliptin
hydrobromide hydrate, grounded in principles outlined by the International Council for

Harmonisation (ICH).

Expertise & Rationale: The choice of RP-HPLC with a C18 column is based on its ability to

effectively separate moderately polar compounds like Teneligliptin from potential impurities and

degradation products. The mobile phase, a buffered organic-aqueous mixture, is optimized to

achieve sharp, symmetrical peaks with adequate retention, ensuring both accuracy and

precision.

Methodology:

Instrumentation:

HPLC system equipped with a quaternary pump, autosampler, column oven, and a PDA or

UV detector.

Data acquisition and processing software.

Reagents and Materials:

Teneligliptin Hydrobromide Hydrate Reference Standard.

Acetonitrile (HPLC Grade).

Potassium Dihydrogen Phosphate (AR Grade).

Orthophosphoric Acid (AR Grade).

Water (HPLC Grade).

Chromatographic Conditions:

Column: Prontosil C18 (250 x 4.6 mm, 5 µm) or equivalent.[14]

Mobile Phase: Acetonitrile and 0.02M Potassium Dihydrogen Phosphate buffer (pH

adjusted to 3.5 with orthophosphoric acid) in a 60:40 v/v ratio.[14]
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Flow Rate: 1.0 mL/min.[14]

Column Temperature: Ambient or 30°C.

Detection Wavelength: 246 nm.[11][15]

Injection Volume: 10 µL.

Run Time: Approximately 10 minutes.

Preparation of Solutions:

Buffer Preparation: Dissolve an appropriate amount of Potassium Dihydrogen Phosphate

in HPLC grade water to make a 0.02M solution. Adjust the pH to 3.5 using diluted

orthophosphoric acid.

Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of Teneligliptin reference

standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the mobile

phase.

Working Standard Solutions (10-50 µg/mL): Prepare a series of dilutions from the stock

solution using the mobile phase to construct a calibration curve.[15]

System Suitability Testing (SST):

Causality: Before sample analysis, the system's performance must be verified. This

ensures the chromatographic system is adequate for the intended analysis.

Procedure: Inject a working standard solution (e.g., 20 µg/mL) five or six times.

Acceptance Criteria:

Relative Standard Deviation (%RSD) of peak areas: ≤ 2.0%.

Tailing Factor: ≤ 1.5.

Theoretical Plates: ≥ 2000.

Method Validation (Trustworthiness):
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The method's reliability is established by validating key parameters:

Linearity: Analyze the working standard solutions (10-50 µg/mL). The correlation

coefficient (r²) should be ≥ 0.999.

Accuracy: Determined by recovery studies at three concentration levels (e.g., 80%,

100%, 120%). The mean recovery should be within 98-102%.[16]

Precision: Assessed through repeatability (intra-day) and intermediate precision (inter-

day). The %RSD for a series of measurements should be ≤ 2.0%.[16]

Limit of Detection (LOD) & Limit of Quantification (LOQ): Determined based on the

signal-to-noise ratio or the standard deviation of the response and the slope of the

calibration curve. These parameters define the method's sensitivity.[16]
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Phase 1: Method Development & Setup

Phase 2: System Verification

Phase 3: ICH Validation Parameters
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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comprehensive-technical-guide-to-teneligliptin-hydrobromide-physicochemical-properties-
and-analytical-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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